Tert-butyl 1,1-dichloro-2-oxo-7-azaspiro[3.5]nonane-7-carboxylate
Overview
Description
Tert-butyl 1,1-dichloro-2-oxo-7-azaspiro[3.5]nonane-7-carboxylate is a chemical compound with the molecular formula C13H19Cl2NO3 . It has a molecular weight of 308.2 .
Synthesis Analysis
The synthesis of tert-butyl 1,1-dichloro-2-oxo-7-azaspiro[3.5]nonane-7-carboxylate can be achieved from tert-Butyl 4-methylenepiperidine-1-carboxylate and Trichloroacetyl chloride . Another method involves the use of 4‑oxygenated piperidine‑1‑carboxylic acid tert-butyl ester as a raw material to first prepare 4‑methylene piperidine‑1‑carboxylic acid tert-butyl ester, which then reacts with trichloroacetyl chloride .Molecular Structure Analysis
The molecular structure of this compound is complex, with a spirocyclic structure that includes a seven-membered ring and a five-membered ring . The molecule also contains two chlorine atoms, an oxygen atom, and a nitrogen atom .Chemical Reactions Analysis
This compound can be used in the preparation of other compounds. For example, it can be used to prepare 2‑ [2,6‑difluoro‑4‑ (4‑sulfonate phenyl) phenyloxy] ‑7‑azaspiro [3.5] nonane‑7‑carboxylic acid tert-butyl ester, which is a GPR119 agonist used in the treatment of diabetes and metabolic diseases .Scientific Research Applications
Synthesis of Indole Derivatives
Indole derivatives are significant in natural products and drugs. They play a crucial role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
Inhibitors of KRAS G12C
The compound has been identified as a potent covalent inhibitor against KRAS G12C, a known driver of oncogenic alteration in human cancer . RAS protein plays a key role in cellular proliferation and differentiation, and its inhibition is an effective therapeutic treatment for solid tumors .
Protodeboronation of Pinacol Boronic Esters
The compound could potentially be used in the protodeboronation of pinacol boronic esters . This process is crucial in the synthesis of various organic compounds .
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl 3,3-dichloro-2-oxo-7-azaspiro[3.5]nonane-7-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19Cl2NO3/c1-11(2,3)19-10(18)16-6-4-12(5-7-16)8-9(17)13(12,14)15/h4-8H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCDVZVFIKWCHOV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CC1)CC(=O)C2(Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19Cl2NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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